Cas no 2580102-92-5 (rac-(1R,5R,6R)-2-[(benzyloxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid)

• Product Name: rac-(1R,5R,6R)-2-[(benzyloxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid
• CAS No: 2580102-92-5
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 6175293
• PubChem ID: 165892081
• Update Time: 2025-10-30

rac-(1R,5R,6R)-2-[(benzyloxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580102-92-5
• rac-(1R,5R,6R)-2-[(benzyloxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid
• EN300-27731614

• Inchi： 1S/C14H15NO4/c16-13(17)11-10-6-7-15(12(10)11)14(18)19-8-9-4-2-1-3-5-9/h1-5,10-12H,6-8H2,(H,16,17)/t10-,11-,12-/m1/s1
• InChI Key： GPIIHDRHCPTWOU-IJLUTSLNSA-N
• SMILES： OC([C@H]1[C@H]2[C@@H]1CCN2C(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(1R,5R,6R)-2-[(benzyloxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid

Comprehensive Overview of rac-(1R,5R,6R)-2-[(benzyloxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 2580102-92-5)

The compound rac-(1R,5R,6R)-2-[(benzyloxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 2580102-92-5) is a structurally unique bicyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its azabicyclo[3.1.0]hexane core, combined with a benzyloxycarbonyl protecting group and a carboxylic acid functionality, makes it a versatile intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes and receptors involved in neurological and inflammatory diseases.

One of the key features of rac-(1R,5R,6R)-2-[(benzyloxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid is its stereochemistry, which plays a critical role in its biological activity. The (1R,5R,6R) configuration ensures high selectivity in binding to specific molecular targets, making it a valuable scaffold for designing inhibitors or modulators. Recent studies have explored its use in the development of protease inhibitors and GPCR ligands, aligning with the growing demand for precision medicine and personalized therapeutics.

In the context of current trends, the pharmaceutical industry is increasingly focusing on small molecule therapeutics and fragment-based drug design. rac-(1R,5R,6R)-2-[(benzyloxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid fits perfectly into this paradigm due to its compact yet functionalized structure. Its carboxylic acid group allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the rising popularity of AI-driven drug discovery, where computational models predict the best candidates for synthesis and testing.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The azabicyclo[3.1.0]hexane moiety is known to enhance blood-brain barrier permeability, a critical factor for treating neurological disorders. With the increasing prevalence of conditions like Alzheimer's and Parkinson's disease, researchers are actively investigating molecules like rac-(1R,5R,6R)-2-[(benzyloxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid as potential building blocks for next-generation therapies.

From a synthetic chemistry perspective, the benzyloxycarbonyl (Cbz) group in rac-(1R,5R,6R)-2-[(benzyloxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid serves as a protective group for amines, a common strategy in peptide and heterocycle synthesis. This feature makes the compound a valuable tool for organic chemists working on peptide mimetics or unnatural amino acids. The growing interest in peptide-based drugs and bioconjugation techniques further underscores its relevance in modern research.

Environmental and regulatory considerations are also important when discussing rac-(1R,5R,6R)-2-[(benzyloxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid. The compound is not classified as hazardous, making it a safer alternative for laboratory use compared to more reactive intermediates. This aligns with the broader shift toward green chemistry and sustainable practices in pharmaceutical manufacturing.

In summary, rac-(1R,5R,6R)-2-[(benzyloxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 2580102-92-5) is a multifaceted compound with significant potential in drug discovery and synthetic chemistry. Its unique structure, combined with its applicability in CNS therapeutics, protease inhibition, and peptide synthesis, positions it as a valuable asset for researchers. As the demand for innovative small molecules continues to rise, this compound is likely to remain a focal point in both academic and industrial settings.